Cas no 29091-47-2 (phenyl N-(2-nitrophenyl)carbamate)

• Product Name: phenyl N-(2-nitrophenyl)carbamate
• CAS No: 29091-47-2
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• MDL: MFCD09040537
• CID: 286347
• PubChem ID: 298756
• Update Time: 2025-04-19

phenyl N-(2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-nitrophenyl)-, phenyl ester (9CI)
• phenyl N-(2-nitrophenyl)carbamate
• (2-nitro-phenyl)-carbamic acid phenyl ester
• (2-Nitrophenyl)carbamidsaeurephenylester
• (2-Nitro-phenyl)-carbamidsaeure-phenylester
• AC1L6TLL
• AC1Q1X0W
• AG-B-42812
• CTK7G7573
• NSC171071
• phenyl 2-nitrophenylcarbamate
• Phenyl-N-(o-nitrophenyl)carbamat
• EN300-27180
• AKOS008961326
• NSC-171071
• phenylN-(2-nitrophenyl)carbamate
• DTXSID70305554
• 29091-47-2

• MDL： MFCD09040537
• Inchi： 1S/C13H10N2O4/c16-13(19-10-6-2-1-3-7-10)14-11-8-4-5-9-12(11)15(17)18/h1-9H,(H,14,16)
• InChI Key： WAECYDDRTDAXDO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1[N+](=O)[O-])=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.0641
• Monoisotopic Mass: 258.064057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.2

Experimental Properties

• Density: 1.386
• Boiling Point: 385.7°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.659
• PSA: 81.47
• LogP: 3.80190